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Compound of Interest

Compound Name: 4'-Hydroxy Fenretinide-d4

Cat. No.: B15554833

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 4'-Hydroxy Fenretinide-d4, a

deuterated analog of a metabolite of Fenretinide (N-(4-hydroxyphenyl)retinamide, 4-HPR).

Fenretinide is a synthetic retinoid that has been extensively studied for its potential in cancer

chemoprevention and therapy.[1][2] 4'-Hydroxy Fenretinide is a product of the metabolic

hydroxylation of Fenretinide. The deuterated version, 4'-Hydroxy Fenretinide-d4, serves as a

valuable tool in analytical and pharmacokinetic research, primarily as an internal standard for

mass spectrometry-based quantification of Fenretinide and its metabolites.[3] Deuterium

labeling enhances the accuracy of bioanalytical methods by allowing for differentiation from the

endogenous, non-labeled compound.[4]

Physicochemical Properties and Identification
The definitive identification of 4'-Hydroxy Fenretinide-d4 is crucial for its application in

research. The Chemical Abstracts Service (CAS) number provides a unique identifier for this

specific deuterated molecule.
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Property Value Source

CAS Number 2714413-41-7 [5]

Molecular Formula C₂₆H₂₉D₄NO₃ [5]

Molecular Weight 411.57 g/mol [5]

Parent Compound 4'-Hydroxy Fenretinide N/A

Deuterated Analog of 4'-Hydroxy Fenretinide [6]

Common Use
Internal standard in analytical

and pharmacokinetic research
[3]

Note: While the CAS number for 4'-Hydroxy Fenretinide-d4 is established, detailed

experimental data such as isotopic purity, comprehensive NMR, and mass spectrometry

fragmentation analysis are not readily available in the public domain. The data for the related

compound, Fenretinide-d4 (CAS: 2118244-64-5), is more commonly reported by commercial

suppliers.

Property Value (for Fenretinide-d4) Source

Purity ≥99% deuterated forms (d₁-d₄) [7]

Solubility

DMF: 10 mg/ml, DMSO: 10

mg/ml, Ethanol: 10 mg/ml,

Ethanol:PBS (pH 7.2) (1:1): 0.3

mg/ml

[7]

Synthesis
A detailed, publicly available experimental protocol for the synthesis of 4'-Hydroxy
Fenretinide-d4 is not currently available. The synthesis would likely involve a multi-step

process starting from a deuterated precursor of the 4-hydroxyphenylamine moiety, which is

then coupled with a modified retinoic acid that has been hydroxylated at the 4'-position of the

cyclohexenyl ring.
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A general approach for the synthesis of similar non-deuterated retinoids, such as N-(4-

ethoxyphenyl)-retinamide, involves the activation of the carboxylic acid of all-trans-retinoic acid

(ATRA) followed by coupling with the corresponding amine.[8] A patented process for the

preparation of N-(4-hydroxyphenyl)-retinamide (Fenretinide) involves reacting retinoic acid with

dimethylchloroformamidinium chloride to form the retinoyl chloride, which is then reacted with a

silylated p-aminophenol derivative.[9] The synthesis of the 4'-hydroxy metabolite would require

an additional hydroxylation step, and the introduction of deuterium would necessitate the use of

a deuterated starting material.

Metabolism of Fenretinide to 4'-Hydroxy Fenretinide
4'-Hydroxy Fenretinide is a metabolite of Fenretinide, formed through oxidative metabolism

primarily by cytochrome P450 enzymes.[10] Understanding this metabolic pathway is crucial for

interpreting pharmacokinetic studies where 4'-Hydroxy Fenretinide-d4 might be used as an

internal standard.

The metabolic conversion of Fenretinide involves several key steps and enzymes. The

following diagram illustrates the metabolic pathway leading to 4'-Hydroxy Fenretinide and other

major metabolites.
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Metabolic pathway of Fenretinide.

Signaling Pathways of Fenretinide and its
Metabolites
While specific signaling studies on 4'-Hydroxy Fenretinide are scarce, the biological activities of

its parent compound, Fenretinide, and the more extensively studied metabolite, 4-oxo-

fenretinide, are well-documented. Fenretinide is known to induce apoptosis in cancer cells

through both retinoic acid receptor (RAR)-dependent and -independent mechanisms.[2][11]

The RAR-independent pathways often involve the generation of reactive oxygen species

(ROS) and the modulation of ceramide metabolism.[2]

The following diagram illustrates the proposed signaling pathways for Fenretinide-induced

apoptosis.
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Proposed signaling pathways of Fenretinide.
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Experimental Protocols
Bioanalytical Method for Fenretinide and its Metabolites
using a Deuterated Internal Standard
This section outlines a typical experimental protocol for the quantification of Fenretinide and its

metabolites in biological matrices, such as plasma, using liquid chromatography-tandem mass

spectrometry (LC-MS/MS) with a deuterated internal standard like 4'-Hydroxy Fenretinide-d4
or Fenretinide-d4.

1. Sample Preparation

Objective: To extract the analytes and the internal standard from the biological matrix and

remove interfering substances.

Procedure:

Thaw plasma samples on ice.

To 100 µL of plasma, add 10 µL of the internal standard working solution (e.g., 4'-Hydroxy
Fenretinide-d4 in methanol).

Vortex briefly to mix.

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream

of nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

Transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis
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Objective: To separate the analytes chromatographically and detect them with high sensitivity

and specificity using mass spectrometry.

Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a

triple quadrupole mass spectrometer.

Chromatographic Conditions:

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 3.5 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A linear gradient from 50% to 95% B over 5 minutes.

Flow Rate: 0.3 mL/min.

Injection Volume: 10 µL.

Mass Spectrometric Conditions:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Multiple Reaction Monitoring (MRM) Transitions:

Fenretinide: m/z 392.3 → 283.2

4'-Hydroxy Fenretinide: m/z 408.3 → 283.2 (hypothetical, requires experimental

determination)

4'-Oxo Fenretinide: m/z 406.3 → 297.2

4'-Hydroxy Fenretinide-d4 (IS): m/z 412.3 → 287.2 (hypothetical, requires

experimental determination)

Source Parameters: Optimized for maximum sensitivity (e.g., capillary voltage, source

temperature, gas flows).
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3. Data Analysis

Objective: To quantify the concentration of each analyte in the samples.

Procedure:

Integrate the peak areas for each analyte and the internal standard.

Calculate the peak area ratio of the analyte to the internal standard.

Construct a calibration curve by plotting the peak area ratio versus the concentration of

the calibration standards.

Determine the concentration of the analytes in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Experimental Workflow
The following diagram illustrates a typical workflow for a bioanalytical study using 4'-Hydroxy
Fenretinide-d4 as an internal standard.
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Bioanalytical workflow using a deuterated internal standard.
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Conclusion
4'-Hydroxy Fenretinide-d4 is a critical tool for researchers in the field of retinoid

pharmacology and drug development. Its primary application as an internal standard in LC-

MS/MS bioanalysis allows for the accurate and precise quantification of Fenretinide and its

metabolites in complex biological matrices. While detailed information on its synthesis and

specific biological activities is limited, its utility in pharmacokinetic and metabolic studies is well-

established. Further research into the biological effects of this specific hydroxylated metabolite

may reveal additional therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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